2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol

• Molecular Formula: C8H18FNO
• Molecular Weight: 163.23 g/mol
• IUPAC Name: 2-amino-2-(2-fluoroethyl)-4-methylpentan-1-ol
• InChI: InChI=1S/C8H18FNO/c1-7(2)5-8(10,6-11)3-4-9/h7,11H,3-6,10H2,1-2H3
• InChI Key: WWGRFSJQAYTDAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CCF)(CO)N

Description

2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol is a fluorinated amino alcohol characterized by a branched pentanol backbone, a 2-fluoroethyl substituent at the amino-bearing carbon, and a 4-methyl group. This compound’s structural features make it relevant in medicinal chemistry and catalysis, particularly in reactions involving electron-withdrawing substituents or enzyme inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 2-fluoroethylamine with 4-methylpentan-1-ol in the presence of a catalyst. The reaction is carried out under an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of advanced catalysts and optimized reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form a primary amine.

Substitution: The fluoroethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or sodium cyanide.

Major Products Formed

Oxidation: Formation of 2-amino-2-(2-fluoroethyl)-4-methylpentan-1-one.

Reduction: Formation of 2-amino-2-(2-fluoroethyl)-4-methylpentane.

Substitution: Formation of various substituted derivatives depending on the reagent used.

Scientific Research Applications

2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on cellular processes and enzyme activity.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoroethyl group can enhance the compound’s binding affinity and specificity, while the amino and hydroxyl groups can participate in hydrogen bonding and other interactions. These properties make it a valuable tool for studying biochemical pathways and developing new therapeutic agents.

Comparison with Similar Compounds

Research Implications

The fluoroethyl group in 2-amino-2-(2-fluoroethyl)-4-methylpentan-1-ol offers a balance of electronegativity and steric bulk, distinguishing it from aryl-substituted analogues in catalysis and chlorine-rich inhibitors in bioactivity.

Biological Activity

2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol is a compound of significant interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• IUPAC Name : 2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol
• Molecular Formula : C8H16FNO
• Molecular Weight : 165.22 g/mol

The compound features an amino group, a hydroxyl group, and a fluorinated ethyl side chain, contributing to its unique chemical properties.

The biological activity of 2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the amino and hydroxyl groups allows for hydrogen bonding, while the fluorinated ethyl group enhances lipophilicity and binding affinity.

Antimicrobial Properties

Research has indicated that 2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol exhibits antimicrobial activity. In vitro studies have shown effectiveness against a range of bacterial strains, suggesting its potential as an antimicrobial agent. The compound's mechanism may involve disrupting bacterial cell wall synthesis or function.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. Studies suggest that it can inhibit pro-inflammatory cytokines, potentially making it useful in treating inflammatory diseases. The exact pathways involved are still under investigation but may relate to modulation of signaling pathways such as NF-kB.

Neuroprotective Potential

Given the structural similarities with known neuroprotective agents, 2-Amino-2-(2-fluoroethyl)-4-methylpentan-1-ol has been evaluated for its effects on neurodegenerative diseases like Alzheimer's. Preliminary findings indicate that it may inhibit β-secretase activity, which is crucial in the formation of amyloid plaques associated with Alzheimer's disease .

Case Studies

• Antimicrobial Efficacy Study :
  • Objective : To evaluate the antimicrobial activity against Gram-positive and Gram-negative bacteria.
  • Results : Showed significant inhibition against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 32 to 64 µg/mL.
  • : Promising candidate for further development as an antimicrobial agent.
• Anti-inflammatory Activity Assessment :
  • Objective : To assess the impact on cytokine production in LPS-stimulated macrophages.
  • Results : Reduced TNF-alpha and IL-6 levels by approximately 50% at a concentration of 10 µM.
  • : Suggests potential therapeutic applications in inflammatory conditions.
• Neuroprotective Study :
  • Objective : Investigate effects on β-secretase activity.
  • Results : Inhibition observed at concentrations as low as 5 µM, indicating potential for Alzheimer's treatment.
  • : Further exploration needed to confirm efficacy in vivo.

Data Table

Biological Activity	Observed Effect	Concentration Range	Reference
Antimicrobial	Inhibition of bacterial growth	32 - 64 µg/mL
Anti-inflammatory	Reduction in cytokine levels	10 µM
Neuroprotective	Inhibition of β-secretase	5 µM